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Compound of Interest

Compound Name: Cyanogen chloride

Cat. No.: B1212222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for
cyanogen chloride (CNCI). The information is presented in a clear and concise format, with a
focus on quantitative data, experimental methodologies, and visual representations of key
chemical processes.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of cyanogen chloride in
the gaseous and solid states. This data is essential for understanding the compound's stability,
reactivity, and energy changes during chemical transformations.

Table 1: Standard Molar Enthalpy of Formation, Entropy, and Heat Capacity of Gaseous
Cyanogen Chloride
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Property Value Units Source

Standard Molar

Enthalpy of Formation  137.95 kJ/mol
(AfH°gas)
32971 kcal/mol

Standard Molar

236.33 JimolK
Entropy (S°gas, 1 bar)
56.484 cal/molK
Molar Heat Capacity

See Table 3 J/mol*K

(Cp)

Table 2: Standard Molar Enthalpy of Formation of Solid Cyanogen Chloride

Property Value Units Method Source

Standard Molar

Enthalpy of Heat of

) 137.8+4.2 kJ/mol )
Formation Hydrolysis
(AfH°solid)

Table 3: Gas Phase Heat Capacity (Shomate Equation Parameters)

The heat capacity (Cp) of gaseous cyanogen chloride can be calculated using the Shomate
equation: Cp° = A + Bt + Ct? + D*t® + E/t? where t = temperature (K) / 1000.

Temperatur
B C D E
e Range (K)
298 - 600 18.92302 135.0231 -199.8630 114.0684 0.074149
600 - 6000 54.95642 5.935297 -1.087673 0.082180 -2.019144

Experimental Protocols
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The determination of the thermochemical data presented above relies on precise experimental
methodologies. While detailed, step-by-step protocols from the original publications were not
available in the search results, the following outlines the general principles of the key
experimental techniques employed.

Determination of Enthalpy of Formation:

The standard enthalpy of formation of solid cyanogen chloride was determined by measuring
its heat of hydrolysis. This calorimetric method involves reacting a known amount of cyanogen
chloride with water and measuring the heat evolved or absorbed during the reaction. The
enthalpy of formation can then be calculated using Hess's Law, which states that the total
enthalpy change for a reaction is independent of the pathway taken. The foundational work in
this area was conducted by Lord and Woolf in 1954 and later reanalyzed by Cox and Pilcher in
1970.

A general workflow for determining the heat of hydrolysis involves:

o Calorimeter Calibration: The heat capacity of the calorimeter is determined using a
substance with a known heat of reaction.

o Sample Reaction: A precisely weighed sample of cyanogen chloride is introduced into the
calorimeter containing a known volume of water.

o Temperature Measurement: The change in temperature of the water is carefully measured.

o Calculation: The heat of reaction is calculated from the temperature change and the heat
capacity of the calorimeter. This value is then used in conjunction with the known enthalpies
of formation of the other reactants and products to determine the enthalpy of formation of
cyanogen chloride.

Measurement of Heat Capacity:

The heat capacity of gaseous cyanogen chloride has been determined over a wide range of
temperatures. These measurements are typically carried out using techniques such as:

o Adiabatic Calorimetry: In this method, a known quantity of heat is supplied to a sample in a
thermally isolated container (calorimeter), and the resulting temperature increase is
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measured.

 Differential Scanning Calorimetry (DSC): DSC measures the difference in the amount of heat
required to increase the temperature of a sample and a reference as a function of
temperature.

Determination of Standard Entropy:

The standard entropy of a substance is typically determined by measuring the heat capacity at
various temperatures down to as close to absolute zero as possible. The entropy is then
calculated using the third law of thermodynamics, which states that the entropy of a perfect
crystal at absolute zero is zero. The entropy at a given temperature is the integral of (Cp/T)dT
from O K to that temperature.

Key Chemical Reactions and Pathways

Cyanogen chloride participates in several important chemical reactions, which are visualized
below.

1. Synthesis of Cyanogen Chloride

Cyanogen chloride can be synthesized through the chlorination of sodium cyanide. This
reaction proceeds through a cyanogen intermediate.

Sodium Cyanide (NaCN)

+ CI2
T —a Sodium Chioride (NaCl)

Cyanogen ((CN)2)

7 +Cl2

Chlorine (CI2)

Cyanogen Chloride (CNCI)

Chlorine (CI2)

Click to download full resolution via product page

Synthesis of Cyanogen Chloride
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2. Hydrolysis of Cyanogen Chloride

In aqueous solutions, cyanogen chloride slowly hydrolyzes to produce cyanate and chloride
ions.

Cyanogen Chloride (CNCI)

Cyanate (OCN™) + Chloride (CI7) + 2H*

Water (H20)

Click to download full resolution via product page

Hydrolysis of Cyanogen Chloride

3. Trimerization of Cyanogen Chloride

In the presence of an acid catalyst, cyanogen chloride can trimerize to form cyanuric chloride.

3 Cyanogen Chloride (3 CNC|) MMASCRSCCVEEN (. ric Chloride (C3N3CI3)

Click to download full resolution via product page

Trimerization of Cyanogen Chloride

¢ To cite this document: BenchChem. [Thermochemical Properties of Cyanogen Chloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212222#thermochemical-data-for-cyanogen-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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